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This guide provides a comprehensive overview of C18 Lysophosphatidic Acid (LPA), a critical
bioactive lipid molecule. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical properties, biological functions, and
relevant experimental methodologies.

Chemical Identity and Nomenclature

The term "C18 LPA" encompasses several molecular species with an 18-carbon chain. The
most prevalent and biologically active form is 1-oleoyl-sn-glycero-3-phosphate, which features
a monounsaturated acyl chain.[1]

IUPAC Name: [(2R)-2-hydroxy-3-phosphonooxypropyl] (Z2)-octadec-9-enoate[2]
Synonyms:

e 1-Oleoyl-sn-glycero-3-phosphate[2]

« LPA(18:1)[3]

¢ 1-oleoyl lysophosphatidic acid[3]
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e 1-(9Z-octadecenoyl)-sn-glycero-3-phosphate[3]

Other notable C18 LPA variants include the saturated form, 1-stearoyl-sn-glycero-3-phosphate
(18:0 LPA), and ether-linked species.

Physicochemical Properties

Property Value Source
Molecular Formula C21H4107P [2]
Molecular Weight 436.5 g/mol [2]
CAS Number 65528-98-5 [2]

Biological Significance and Signaling Pathways

LPA is a potent signaling molecule that exerts its effects by activating a family of six G protein-
coupled receptors (GPCRSs), designated LPA1 through LPAe.[1] This interaction triggers a
cascade of intracellular signaling events that regulate fundamental cellular processes, including
proliferation, migration, and survival. Aberrant LPA signaling has been implicated in various
pathological conditions such as cancer and fibrosis.[4][5]

The activation of LPA receptors leads to the engagement of multiple heterotrimeric G proteins,
primarily Gai/o, Gag/11, Gal2/13, and Gas.[1] These, in turn, modulate the activity of various
downstream effector enzymes and signaling molecules.

Key LPA Signaling Pathways:

o Gaog/11 Pathway: Activates phospholipase C (PLC), leading to the generation of inositol
triphosphate (IP3) and diacylglycerol (DAG). This results in the mobilization of intracellular
calcium and the activation of protein kinase C (PKC).

o Gai/o Pathway: Inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (CAMP) levels.
The By subunits can also activate the PI3K/Akt pathway and mitogen-activated protein
kinase (MAPK) cascades.

e G012/13 Pathway: Primarily signals through the Rho family of small GTPases (e.g., RhoA),
which activates Rho-associated kinase (ROCK). This pathway is crucial for cytoskeletal
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rearrangements, stress fiber formation, and cell migration.[1]

o Gas Pathway: Activates adenylyl cyclase, increasing cCAMP production.

In addition to its well-established GPCR-mediated signaling, LPA has been shown to interact
with the Receptor for Advanced Glycation End products (RAGE), suggesting non-GPCR
mediated pathways may also contribute to its biological effects.[5]
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Start: Plasma Sample
(with Internal Standard)

Add Methanol/Chloroform (2:1)
Vortex

:

Incubate at 4°C (20 min)

:

Centrifuge (2000 rpm, 10 min)

:

Separate Supernatant
from Protein Pellet

bupernatant

Add PBS, Vortex

:

Centrifuge to Separate Phases

Collect Aqueous Phase (contains LPA)

Wash with Chloroform (2x)

:

End: Purified LPA Extract
for LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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